1-[4-(2-Amino-4,5-dichlorophenyl)piperazin-1-yl]-2-methylpropan-2-ol

• IUPAC Name: 1-[4-(2-amino-4,5-dichlorophenyl)piperazin-1-yl]-2-methylpropan-2-ol
• InChI: InChI=1S/C14H21Cl2N3O/c1-14(2,20)9-18-3-5-19(6-4-18)13-8-11(16)10(15)7-12(13)17/h7-8,20H,3-6,9,17H2,1-2H3
• InChI Key: YLPGWBGHTOQKKK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN1CCN(CC1)C2=CC(=C(C=C2N)Cl)Cl)O
• Molecular Formula: C14H21Cl2N3O
• Molecular Weight: 318.2 g/mol

Description

1-[4-(2-Amino-4,5-dichlorophenyl)piperazin-1-yl]-2-methylpropan-2-ol, also known as ADMP, is a synthetic compound that has gained attention in the field of pharmaceutical research due to its potential therapeutic applications. ADMP is a beta-blocker that has been shown to have anti-inflammatory, anti-tumor, and anti-anxiety properties.

Scientific Research Applications

Pharmacological Potential and Metabolism

Arylpiperazine derivatives, including 1-[4-(2-Amino-4,5-dichlorophenyl)piperazin-1-yl]-2-methylpropan-2-ol, have shown significant clinical applications mainly in the treatment of depression, psychosis, or anxiety. These compounds undergo extensive metabolism, including CYP3A4-dependent N-dealkylation to 1-aryl-piperazines, which have varied effects on serotonin receptors and other neurotransmitter systems. The metabolites distribute extensively in tissues, including the brain, indicating the compound's potential in targeting central nervous system disorders. The individual variability in metabolism by CYP3A4 and CYP2D6 could influence the pharmacological effects of these arylpiperazine derivatives (Caccia, 2007).

Anti-Mycobacterial Activity

Piperazine scaffolds, as part of compounds' structure, have demonstrated potent activity against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. This highlights the potential application of 1-[4-(2-Amino-4,5-dichlorophenyl)piperazin-1-yl]-2-methylpropan-2-ol and its analogues in developing new anti-TB molecules. The structure-activity relationship (SAR) of piperazine-based anti-TB molecules can guide the design of safer, selective, and cost-effective anti-mycobacterial agents (Girase et al., 2020).

DNA Interaction and Potential Therapeutic Uses

The minor groove binder Hoechst 33258 and its analogues, which may share structural similarities with 1-[4-(2-Amino-4,5-dichlorophenyl)piperazin-1-yl]-2-methylpropan-2-ol, demonstrate strong binding to the minor groove of double-stranded B-DNA. This interaction, particularly with AT-rich sequences, outlines a pathway for the development of novel diagnostic and therapeutic agents targeting DNA structures. Such compounds have been utilized for chromosome and nuclear staining, analysis of nuclear DNA content, and as potential radioprotectors and topoisomerase inhibitors (Issar & Kakkar, 2013).

Mechanism of Action

Target of Action

Similar compounds have been found to interact withPARP1 , a protein involved in DNA repair and programmed cell death, and serotonin receptors , which play a crucial role in mood regulation.

Mode of Action

Similar compounds have been found to inhibit the catalytic activity ofPARP1 and affect serotonin levels by interacting with 5-HT receptors .

Biochemical Pathways

The interaction withPARP1 suggests potential involvement in DNA repair pathways and apoptotic pathways . The interaction with serotonin receptors suggests potential involvement in neurotransmitter signaling pathways .

Pharmacokinetics

Similar compounds have been studied for their pharmacological properties

Result of Action

Similar compounds have been found to enhance the cleavage ofPARP1 , enhance the phosphorylation of H2AX , and increase CASPASE 3/7 activity , suggesting potential effects on cell survival and apoptosis.